Cas no 791604-38-1 (N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide)

N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide is a brominated aromatic compound featuring a cyano-substituted cyclohexyl moiety and an acetamide linker. Its molecular structure, incorporating both electron-withdrawing (cyano, bromo) and lipophilic (cyclohexyl, phenoxy) groups, suggests potential utility as an intermediate in agrochemical or pharmaceutical synthesis. The dibromophenoxy component may confer enhanced reactivity in electrophilic substitution or coupling reactions, while the cyanocyclohexyl group could influence stereoelectronic properties. This compound’s structural features make it a candidate for further derivatization in medicinal chemistry, particularly in designing bioactive molecules targeting halogen-sensitive biological pathways. Handling requires standard precautions for brominated organics, including appropriate ventilation and personal protective equipment.

N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide structure

791604-38-1 structure

Product Name:N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide

CAS No:791604-38-1

MF:C₁₅H₁₆Br₂N₂O₂

MW:416.10774230957

CID:5454165

PubChem ID:2543440

Update Time:2025-06-26

N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

- AB00992035-01
- N-(1-cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide
- AKOS007958516
- Z19738590
- EN300-26684726
- 791604-38-1
- N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide
- Inchi： 1S/C15H16Br2N2O2/c16-11-4-5-13(12(17)8-11)21-9-14(20)19-15(10-18)6-2-1-3-7-15/h4-5,8H,1-3,6-7,9H2,(H,19,20)
- InChI Key： NCGUSUYHWYCWGA-UHFFFAOYSA-N
- SMILES： C(NC1(C#N)CCCCC1)(=O)COC1=CC=C(Br)C=C1Br

Computed Properties

Exact Mass: 415.95580g/mol
Monoisotopic Mass: 413.95785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 62.1Å²

Experimental Properties

Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 586.0±50.0 °C(Predicted)
pka: 11.22±0.20(Predicted)

N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide Pricemore >>

Related Categories	No.	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26684726-0.05g	791604-38-1	90%	0.05g	$587.0	2023-09-12
Enamine	EN300-26684726-0.1g	791604-38-1	90%	0.1g	$615.0	2023-09-12
Enamine	EN300-26684726-0.25g	791604-38-1	90%	0.25g	$642.0	2023-09-12
Enamine	EN300-26684726-0.5g	791604-38-1	90%	0.5g	$671.0	2023-09-12
Enamine	EN300-26684726-1g	791604-38-1	90%	1g	$699.0	2023-09-12
Enamine	EN300-26684726-2.5g	791604-38-1	90%	2.5g	$1370.0	2023-09-12
Enamine	EN300-26684726-5g	791604-38-1	90%	5g	$2028.0	2023-09-12
Enamine	EN300-26684726-10g	791604-38-1	90%	10g	$3007.0	2023-09-12

N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

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Additional information on N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide

N-(1-Cyanocyclohexyl)-2-(2,4-Dibromophenoxy)Acetamide: A Comprehensive Overview

The compound N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide (CAS No. 791604-38-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyanocyclohexyl group with a dibromophenoxy acetamide moiety. Recent studies have highlighted its promising properties in fields such as drug development and agrochemicals, making it a subject of interest for researchers worldwide.

N-(1-Cyanocyclohexyl) is a bicyclic structure that contributes to the compound's stability and bioavailability. The cyanocyclohexyl group is known for its ability to enhance the solubility of molecules in organic solvents, which is crucial for many chemical processes. The dibromophenoxy group, on the other hand, introduces halogen atoms into the molecule, which can significantly influence its reactivity and selectivity. This combination makes N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide a versatile compound with diverse applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, ensuring high purity and yield. The use of advanced spectroscopic techniques, such as NMR and IR spectroscopy, has provided deeper insights into its molecular structure and bonding patterns. These studies have confirmed the stability of the compound under different environmental conditions, making it suitable for long-term storage and transportation.

One of the most promising areas of application for N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide is in the field of pharmacology. Preclinical studies have demonstrated its potential as an anti-tumor agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. The dibromophenoxy group plays a critical role in this activity by enhancing the molecule's ability to penetrate cellular membranes and interact with target proteins.

In addition to its pharmacological applications, this compound has shown potential in agrochemicals. Field trials have indicated that it can act as an effective fungicide, protecting crops from common pathogens. The cyanocyclohexyl group contributes to its systemic activity, allowing it to be absorbed by plants and distributed throughout their tissues. This property makes it a valuable addition to integrated pest management strategies.

Despite its numerous advantages, the development of N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide faces certain challenges. One major concern is its potential toxicity to non-target organisms. Researchers are currently investigating methods to reduce its environmental impact while maintaining its efficacy. This includes exploring biodegradable formulations and optimizing application rates to minimize residue levels.

Looking ahead, the future of N-(1-Cyanocyclohexyl)-2-(2,4-dibromophenoxy)acetamide looks promising as ongoing research continues to uncover new applications and improve its properties. Collaborative efforts between academic institutions and industry leaders are expected to accelerate its commercialization and adoption across various sectors.